1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine

• Molecular Formula: C10H13Cl2NO
• Molecular Weight: 234.12 g/mol
• IUPAC Name: 1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine
• InChI: InChI=1S/C10H13Cl2NO/c1-3-14-10-7(6-13-2)4-8(11)5-9(10)12/h4-5,13H,3,6H2,1-2H3
• InChI Key: FNGKNMUKPUFITQ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1CNC)Cl)Cl
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)Cl)CNC

Description

1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine, also known as JNJ-42153605, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of selective serotonin reuptake inhibitors (SSRIs) and has been found to have potential therapeutic applications in the treatment of various neurological disorders, such as depression and anxiety.

Mechanism of Action

1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine works by selectively inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that regulates mood, appetite, and sleep. By increasing the levels of serotonin in the brain, 1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine can help alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine has been found to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which can help alleviate symptoms of depression and anxiety. It has also been found to have a low affinity for other neurotransmitter receptors, which reduces the risk of side effects.

Advantages and Limitations for Lab Experiments

1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine has several advantages for lab experiments. It is a highly selective inhibitor of SERT, which makes it a useful tool for studying the role of serotonin in the brain. It also has a low affinity for other neurotransmitter receptors, which reduces the risk of side effects. However, 1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine is a relatively new compound, and more research is needed to fully understand its pharmacological properties.

Future Directions

There are several future directions for research on 1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine. One potential application is in the treatment of other neurological disorders, such as obsessive-compulsive disorder and post-traumatic stress disorder. Another direction is to study the long-term effects of 1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine on the brain and its potential for addiction. Additionally, more research is needed to fully understand the pharmacological properties of 1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine and its potential for use in combination with other drugs.

Synthesis Methods

The synthesis of 1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine involves the reaction of 3,5-dichloro-2-ethoxyaniline with N-methylmethanamine in the presence of a catalyst. The reaction takes place under controlled conditions and yields a pure form of 1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine.

Scientific Research Applications

1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine has been extensively studied for its potential therapeutic applications in the treatment of depression and anxiety. It has been found to be a potent and selective inhibitor of the serotonin transporter (SERT), which is responsible for the reuptake of serotonin in the brain. By inhibiting SERT, 1-(3,5-dichloro-2-ethoxyphenyl)-N-methylmethanamine increases the levels of serotonin in the brain, which can help alleviate symptoms of depression and anxiety.